Cas no 882749-32-8 (2-[3,4-DIHYDRO-1(2H)-QUINOLINYL]-N-(4-METHOXYPHENYL)ACETAMIDE)

• Product Name: 2-[3,4-DIHYDRO-1(2H)-QUINOLINYL]-N-(4-METHOXYPHENYL)ACETAMIDE
• CAS No: 882749-32-8
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• MDL: MFCD04121629
• CID: 5226511
• Update Time: 2025-10-24

2-[3,4-DIHYDRO-1(2H)-QUINOLINYL]-N-(4-METHOXYPHENYL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-[3,4-DIHYDRO-1(2H)-QUINOLINYL]-N-(4-METHOXYPHENYL)ACETAMIDE
• SALOR-INT L294500-1EA
• N-(4-methoxyphenyl)-2-(1,2,3,4-tetrahydroquinolin-1-yl)acetamide
• 1(2H)-Quinolineacetamide, 3,4-dihydro-N-(4-methoxyphenyl)-

• MDL： MFCD04121629
• Inchi： 1S/C18H20N2O2/c1-22-16-10-8-15(9-11-16)19-18(21)13-20-12-4-6-14-5-2-3-7-17(14)20/h2-3,5,7-11H,4,6,12-13H2,1H3,(H,19,21)
• InChI Key： GVUUFGQAHSYARO-UHFFFAOYSA-N
• SMILES： COC1C=CC(NC(CN2C3C(=CC=CC=3)CCC2)=O)=CC=1

Additional information on 2-[3,4-DIHYDRO-1(2H)-QUINOLINYL]-N-(4-METHOXYPHENYL)ACETAMIDE

Comprehensive Overview of 2-[3,4-Dihydro-1(2H)-quinolinyl]-N-(4-methoxyphenyl)acetamide (CAS No. 882749-32-8)

2-[3,4-Dihydro-1(2H)-quinolinyl]-N-(4-methoxyphenyl)acetamide, with the CAS number 882749-32-8, is a specialized organic compound that has garnered attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name Dihydroquinolinyl Methoxyphenyl Acetamide, belongs to the class of quinoline derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and its unique chemical properties.

The molecular structure of 2-[3,4-Dihydro-1(2H)-quinolinyl]-N-(4-methoxyphenyl)acetamide features a dihydroquinoline core linked to a methoxyphenyl group via an acetamide bridge. This structural arrangement imparts specific physicochemical properties, such as moderate solubility in organic solvents and stability under standard laboratory conditions. The presence of the methoxy group enhances the compound's ability to interact with biological targets, making it a candidate for further exploration in medicinal chemistry.

One of the most frequently searched questions about CAS 882749-32-8 is its potential role in central nervous system (CNS) drug development. Recent studies suggest that quinoline derivatives, including this compound, may exhibit neuroprotective or psychoactive properties. While detailed clinical data is still limited, the compound's mechanism of action is believed to involve modulation of neurotransmitter systems, which aligns with current trends in neurological disorder research.

In addition to its pharmaceutical potential, 2-[3,4-Dihydro-1(2H)-quinolinyl]-N-(4-methoxyphenyl)acetamide is also studied for its synthetic utility. Organic chemists value this compound as a building block for more complex molecules, particularly in the synthesis of heterocyclic compounds. Its versatility in multi-step synthesis makes it a valuable tool for researchers working on drug discovery and material science applications.

The market for quinoline-based compounds like 882749-32-8 is expanding, driven by growing demand in the pharmaceutical and biotechnology sectors. Industry reports highlight an increasing number of patents and publications referencing this compound, indicating its rising importance in R&D pipelines. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet researcher needs.

From a safety and handling perspective, 2-[3,4-Dihydro-1(2H)-quinolinyl]-N-(4-methoxyphenyl)acetamide requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used when handling the compound. Storage recommendations typically include keeping the material in a cool, dry place away from direct sunlight, which is a common query among first-time users of this chemical.

Analytical methods for characterizing CAS 882749-32-8 typically involve HPLC, NMR spectroscopy, and mass spectrometry. These techniques are frequently discussed in online forums and scientific communities, reflecting the compound's analytical challenges and quality control considerations. The purity specifications for research-grade material usually exceed 95%, with higher purity grades available for specialized applications.

Looking ahead, the future research directions for 2-[3,4-Dihydro-1(2H)-quinolinyl]-N-(4-methoxyphenyl)acetamide may focus on its potential in targeted drug delivery systems and combination therapies. With the pharmaceutical industry's growing interest in precision medicine, compounds with well-defined biological activities like this one are likely to see increased investigation. The compound's structure-activity relationship (SAR) profile makes it particularly interesting for medicinal chemistry optimization projects.

For researchers considering working with 882749-32-8, it's important to consult the latest literature and safety data sheets (SDS). Many online queries revolve around the compound's synthetic protocols and handling guidelines, emphasizing the need for clear, accessible information. As with any specialized chemical, proper documentation and regulatory compliance should be maintained throughout its use in research settings.

The growing body of knowledge about 2-[3,4-Dihydro-1(2H)-quinolinyl]-N-(4-methoxyphenyl)acetamide suggests it will remain an important compound in chemical research for years to come. Its dual role as both a potential bioactive molecule and a versatile synthetic intermediate positions it uniquely in the landscape of specialty chemicals. Continued research will likely uncover new applications and refine our understanding of its properties and potential benefits to scientific advancement.